Cas no 796867-72-6 (10-Undecenoic acid, 1-carboxy-2-propynyl ester)

• Product name: 10-Undecenoic acid, 1-carboxy-2-propynyl ester
• CAS No: 796867-72-6
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 532451
• PubChem ID: 71402792

10-Undecenoic acid, 1-carboxy-2-propynyl ester Chemical and Physical Properties

Names and Identifiers

• 10-Undecenoic acid, 1-carboxy-2-propynyl ester
• 2-undec-10-enoyloxybut-3-ynoic acid
• DTXSID10823747
• 796867-72-6
• 2-[(Undec-10-enoyl)oxy]but-3-ynoic acid

• Inchi： InChI=1S/C15H22O4/c1-3-5-6-7-8-9-10-11-12-14(16)19-13(4-2)15(17)18/h2-3,13H,1,5-12H2,(H,17,18)
• InChI Key： VPOLQRFMEIIERZ-UHFFFAOYSA-N
• SMILES： C=CCCCCCCCCC(=O)OC(C#C)C(=O)O

Computed Properties

• Exact Mass: 266.15180918g/mol
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.6Ų